Cas no 111783-83-6 (Benzofuranone)

• Product Name: Benzofuranone
• CAS No: 111783-83-6
• MF: C₈H₆O₂
• MW: 134.13204
• CID: 97260

Benzofuranone Chemical and Physical Properties

Names and Identifiers

• Benzofuranone

• Inchi： InChI=1S/C8H6O2/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2
• InChI Key： ACZGCWSMSTYWDQ-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 134.03678
• Monoisotopic Mass: 134.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3